Cas no 887973-98-0 ((5-(Furan-2-yl)pyridin-3-yl)methanol)
(5-(Furan-2-yl)pyridin-3-yl)methanol Chemical and Physical Properties
Names and Identifiers
-
- (5-(Furan-2-yl)pyridin-3-yl)methanol
- DTXSID10647001
- AKOS016014700
- J-501512
- 887973-98-0
- NMFJKAUCYZMNHN-UHFFFAOYSA-N
- [5-(furan-2-yl)pyridin-3-yl]methanol
- (5-(2-furyl)pyridin-3-yl)methanol
- SCHEMBL4135657
- [5-(2-furyl)-3-pyridyl]methanol
- DB-289998
-
- Inchi: 1S/C10H9NO2/c12-7-8-4-9(6-11-5-8)10-2-1-3-13-10/h1-6,12H,7H2
- InChI Key: NMFJKAUCYZMNHN-UHFFFAOYSA-N
- SMILES: O1C=CC=C1C1C=NC=C(CO)C=1
Computed Properties
- Exact Mass: 175.063328530g/mol
- Monoisotopic Mass: 175.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 46.3Ų
(5-(Furan-2-yl)pyridin-3-yl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM171301-1g |
(5-(furan-2-yl)pyridin-3-yl)methanol |
887973-98-0 | 95% | 1g |
$729 | 2021-08-05 | |
| Chemenu | CM171301-1g |
(5-(furan-2-yl)pyridin-3-yl)methanol |
887973-98-0 | 95% | 1g |
$*** | 2023-05-29 | |
| Alichem | A029195756-1g |
(5-(Furan-2-yl)pyridin-3-yl)methanol |
887973-98-0 | 95% | 1g |
$678.24 | 2023-08-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1659153-1g |
(5-(Furan-2-yl)pyridin-3-yl)methanol |
887973-98-0 | 98% | 1g |
¥6594.00 | 2024-04-26 | |
| Crysdot LLC | CD11029529-1g |
(5-(Furan-2-yl)pyridin-3-yl)methanol |
887973-98-0 | 95+% | 1g |
$772 | 2024-07-18 |
(5-(Furan-2-yl)pyridin-3-yl)methanol Related Literature
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
Additional information on (5-(Furan-2-yl)pyridin-3-yl)methanol
Recent Advances in the Study of (5-(Furan-2-yl)pyridin-3-yl)methanol (CAS: 887973-98-0) in Chemical Biology and Pharmaceutical Research
The compound (5-(Furan-2-yl)pyridin-3-yl)methanol (CAS: 887973-98-0) has recently gained significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.
Recent studies have highlighted the versatility of (5-(Furan-2-yl)pyridin-3-yl)methanol as a building block in medicinal chemistry. Its furan and pyridine moieties make it an attractive scaffold for the development of novel bioactive molecules. Researchers have successfully synthesized derivatives of this compound, exploring its potential as an inhibitor of various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegenerative disorders.
One of the most promising findings comes from a 2023 study published in the Journal of Medicinal Chemistry, where (5-(Furan-2-yl)pyridin-3-yl)methanol was identified as a key intermediate in the synthesis of potent kinase inhibitors. The study demonstrated that modifications to the hydroxyl group of the compound could significantly enhance its binding affinity to specific kinase targets, opening new avenues for targeted cancer therapies.
In addition to its potential therapeutic applications, (5-(Furan-2-yl)pyridin-3-yl)methanol has also been investigated for its role in chemical biology research. A recent Nature Chemical Biology publication reported its use as a fluorescent probe for studying protein-ligand interactions, leveraging the inherent fluorescence properties of the furan-pyridine system. This application provides researchers with a valuable tool for real-time monitoring of biological processes.
The pharmacokinetic properties of (5-(Furan-2-yl)pyridin-3-yl)methanol and its derivatives have been another focus of recent research. Studies have shown that the compound exhibits favorable absorption and distribution characteristics, with moderate metabolic stability. These findings suggest that it could serve as an excellent starting point for the development of orally bioavailable drugs.
Despite these promising developments, challenges remain in optimizing the compound's selectivity and reducing potential off-target effects. Current research efforts are focusing on structural modifications to improve these properties while maintaining the compound's beneficial characteristics. The ongoing studies are expected to yield important insights into structure-activity relationships that will guide future drug discovery efforts.
In conclusion, (5-(Furan-2-yl)pyridin-3-yl)methanol (CAS: 887973-98-0) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structural features, combined with demonstrated biological activities, make it a valuable scaffold for drug discovery and chemical biology applications. Continued research in this area is likely to uncover additional therapeutic potentials and applications for this interesting molecule.
887973-98-0 ((5-(Furan-2-yl)pyridin-3-yl)methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)